Cas no 6969-02-4 ([3-(4-methoxyphenyl)oxiran-2-yl]-phenylmethanone)

• Product name: [3-(4-methoxyphenyl)oxiran-2-yl]-phenylmethanone
• CAS No: 6969-02-4
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1738716
• PubChem ID: 248778

[3-(4-methoxyphenyl)oxiran-2-yl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-methoxyphenyl)oxiran-2-yl]-phenylmethanone
• CTK5D0938
• AR-1A8882
• AC1L6N2Q
• [3-(4-Methoxy-phenyl)-oxiranyl]-phenyl-methanone
• 3-p-methoxyphenyl-1-phenyl-2,3-epoxy-1-propanone
• 2,3-Epoxy-3-(4-methoxy-phenyl)-1-phenyl-propan-1-on
• AKOS000543448
• 4-methoxychalcone epoxide
• 2,3-epoxy-3-(4-methoxy-phenyl)-1-phenyl-propan-1-one
• NSC66227
• KST-1A0471
• AC1Q5F04
• CTK5D0938; AR-1A8882; AC1L6N2Q; [3-(4-Methoxy-phenyl)-oxiranyl]-phenyl-methanone; 3-p-methoxyphenyl-1-phenyl-2,3-epoxy-1-propanone; 2,3-Epoxy-3-(4-methoxy-phenyl)-1-phenyl-propan-1-on; AKOS000543448; 4-methoxychalcone epoxide; 2,3-epoxy-3-(4-methoxy-phenyl)-1-phenyl-propan-1-one; NSC66227; KST-1A0471; AC1Q5F04; [3-(4-methoxy-phenyl)-oxiranyl]-phenyl-methanone;
• DTXSID80290043
• SCHEMBL7109022
• SR-01000325588-1
• 6969-02-4
• [3-(4-methoxyphenyl)oxiran-2-yl](phenyl)methanone
• NSC-66227
• SR-01000325588
• Methanone, [3-(4-methoxyphenyl)oxiranyl]phenyl-
• OJNVQVXKXBOSSW-UHFFFAOYSA-N

• Inchi： InChI=1S/C16H14O3/c1-18-13-9-7-12(8-10-13)15-16(19-15)14(17)11-5-3-2-4-6-11/h2-10,15-16H,1H3
• InChI Key： OJNVQVXKXBOSSW-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2C(O2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8

Experimental Properties

• Density: 1.213
• Boiling Point: 411°C at 760 mmHg
• Flash Point: 194°C
• Refractive Index: 1.599
• PSA: 38.83
• LogP: 3.01800